Cas no 1391447-69-0 (Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride)
1391447-69-0 structure
Product Name:Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride
CAS No:1391447-69-0
MF:C10H14ClNO3
MW:231.676062107086
MDL:MFCD12910849
CID:3040607
PubChem ID:127264636
Update Time:2024-11-02
Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride
- (R)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride
- AK608014
- AK608013
- METHYL 3-(1-AMINO-2-HYDROXYETHYL)BENZOATE HCL
- methyl 3-[(1R)-1-amino-2-hydroxyethyl]benzoate;hydrochloride
- methyl 3-[(1S)-1-amino-2-hydroxyethyl]benzoate;hydrochloride
- Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride
- 1391447-69-0
- MFCD12910849
- methyl 3-[(1S)-1-amino-2-hydroxyethyl]benzoate hydrochloride
- CS-0158439
- GS-7206
- SCHEMBL21243829
- AKOS030632959
- (S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate HCl
- Y10922
- (S)-Methyl3-(1-amino-2-hydroxyethyl)benzoatehydrochloride
-
- MDL: MFCD12910849
- Inchi: 1S/C10H13NO3.ClH/c1-14-10(13)8-4-2-3-7(5-8)9(11)6-12;/h2-5,9,12H,6,11H2,1H3;1H
- InChI Key: SWIJKZSHJUALNL-UHFFFAOYSA-N
- SMILES: Cl.OCC(C1C=CC=C(C(=O)OC)C=1)N
Computed Properties
- Exact Mass: 231.0662210g/mol
- Monoisotopic Mass: 231.0662210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.6
Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099618-250mg |
(S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride |
1391447-69-0 | 97% | 250mg |
405.96 USD | 2021-06-17 | |
| Alichem | A019099618-1g |
(S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride |
1391447-69-0 | 97% | 1g |
985.05 USD | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN795-200mg |
Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride |
1391447-69-0 | 97% | 200mg |
1683.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN795-50mg |
Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride |
1391447-69-0 | 97% | 50mg |
673.0CNY | 2021-07-12 | |
| abcr | AB489460-250 mg |
(S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate HCl; . |
1391447-69-0 | 250mg |
€654.00 | 2023-06-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S901205-250mg |
(S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride |
1391447-69-0 | 97% | 250mg |
4,149.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN795-100mg |
Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride |
1391447-69-0 | 97% | 100mg |
2579CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WN795-250mg |
Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride |
1391447-69-0 | 97% | 250mg |
5304CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1224758-1g |
(S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride |
1391447-69-0 | 95% | 1g |
$1300 | 2024-06-03 | |
| eNovation Chemicals LLC | D756766-50mg |
(S)-Methyl 3-(1-amino-2-hydroxyethyl)benzoate hydrochloride |
1391447-69-0 | 97% | 50mg |
$180 | 2024-06-06 |
Methyl 3-(1-amino-2-hydroxyethyl)benzoate;hydrochloride Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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